Cas no 1423-10-5 (Fluorobenzene-d5)

Fluorobenzene-d5 (C6D5F) is a deuterated analog of fluorobenzene, where all five hydrogen atoms on the aromatic ring are replaced with deuterium. This isotopically labeled compound is widely used as a solvent and internal standard in nuclear magnetic resonance (NMR) spectroscopy due to its high isotopic purity (>99%) and minimal interference with proton signals. Its chemical stability and predictable splitting patterns make it valuable for structural elucidation and quantitative analysis in organic and pharmaceutical research. Fluorobenzene-d5 is also employed in mechanistic studies and as a tracer in kinetic experiments, offering enhanced precision in deuterium labeling applications.
Fluorobenzene-d5 structure
Fluorobenzene-d5 structure
Product Name:Fluorobenzene-d5
CAS No:1423-10-5
MF:C6H5F
MW:101.133113622665
MDL:MFCD00000281
CID:146829
PubChem ID:24850530
Update Time:2025-05-27

Fluorobenzene-d5 Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,3,4,5-d5,6-fluoro-
    • Fluorobenzene-d4
    • d5-fluorobenzene
    • DE825
    • EINECS 215-831-6
    • pentadeuterio-fluoro-benzene
    • perdeuteriofluorobenzene
    • FLUOROBENZENE-D5
    • fluoro(2H5)benzene
    • Benzene-d5, fluoro-
    • (2H5)Phenyl fluoride
    • (ISOTOPIC ENRICHMENT )
    • 1-Fluoro(2,3,4,5,6-2H5)benzene
    • Fluorobenzene-d598+atom%d
    • FLUOROBENZENE-D5, 99 ATOM % D
    • Fluorobenzene-D5 > 98.0 Atom % D
    • Fluorobenzene-d5 98 atom % D, 99% (CP)
    • DTXSID30162009
    • J-007634
    • 1,2,3,4,5-pentadeuterio-6-fluorobenzene
    • HY-142106
    • Fluorobenzene-d5, 98 atom % D, 99% (CP)
    • 1423-10-5
    • 1-fluoro(H)benzene
    • D98729
    • CS-0376198
    • Pentadeuterofluorobenzene
    • SCHEMBL1332086
    • Benzene-1,2,3,4,5-d5, 6-fluoro-
    • MFCD00000281
    • 1-fluoro((2)H)benzene
    • Fluorobenzene (D5, 98%)
    • 1,2,3,4,5-pentadeuterio-6-fluoro-benzene
    • 1-FLUORO((2)H?)BENZENE
    • PYLWMHQQBFSUBP-RALIUCGRSA-N
    • Fluorobenzene-d5
    • MDL： MFCD00000281
    • Inchi： 1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
    • InChI Key： PYLWMHQQBFSUBP-RALIUCGRSA-N
    • SMILES： FC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 101.06900
  • Monoisotopic Mass: 101.069
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.078 g/mL at 25 °C
  • Melting Point: -42ºC
  • Boiling Point: 84.4 °C(lit.)
  • Flash Point: Fahrenheit: 8.6 ° f < br / > Celsius: -13 ° C < br / >
  • Refractive Index: n20/D 1.4651(lit.)
  • PSA: 0.00000
  • LogP: 1.82570
  • Solubility: Not determined

Fluorobenzene-d5 Security Information

Fluorobenzene-d5 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
175803-1G
Fluorobenzene-d5
 1423-10-5 99%
1g
 ¥1485.4 2023-05-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
175803-5G
Fluorobenzene-d5
 1423-10-5 99%
5g
 ¥5086.36 2023-05-03
TRC
F588302-100mg
Fluorobenzene-d5
 1423-10-5
100mg
 $ 108.00 2023-09-07
TRC
F588302-250mg
Fluorobenzene-d5
 1423-10-5
250mg
 $ 210.00 2023-09-07
TRC
F588302-1g
Fluorobenzene-d5
 1423-10-5
1g
 $ 589.00 2023-09-07
TRC
F588302-5g
Fluorobenzene-d5
 1423-10-5
5g
 $1691.00 2023-05-18
Apollo Scientific
DE825-1g
Fluorobenzene-D5 > 98.0 Atom % D
 1423-10-5 >98.0 Atom % D
1g
￡78.00 2022-04-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F924163-1g
Fluorobenzene-d5
 1423-10-5 98 atom % D, 99% (CP)
1g
 ￥3,226.00 2022-10-10
abcr
AB258292-1 g
Fluorobenzene-d5, 98 atom%D; .
 1423-10-5
1 g
 €222.60 2023-07-20
abcr
AB258292-5 g
Fluorobenzene-d5, 98 atom%D; .
 1423-10-5
5 g
 €827.80 2023-07-20

Fluorobenzene-d5 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1423-10-5)Fluorobenzene-d5
Order Number:A1208778
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):524.0
Email:sales@amadischem.com

Fluorobenzene-d5 Related Literature

Related Categories

1423-10-5 (Fluorobenzene-d5) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1423-10-5)Fluorobenzene-d5
A1208778
Purity:99%
Quantity:5g
Price ($):524.0
Email